Cas no 1057673-65-0 (4-(3-Chloropropyl)ethylbenzene)

• Product Name: 4-(3-Chloropropyl)ethylbenzene
• CAS No: 1057673-65-0
• MF: C₁₁H₁₅Cl
• MW: 182.689802408218
• CID: 5282412
• Update Time: 2025-05-24

4-(3-Chloropropyl)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROPROPYL)-4-ETHYLBENZENE
• 4-(3-Chloropropyl)ethylbenzene

• Inchi： 1S/C11H15Cl/c1-2-10-5-7-11(8-6-10)4-3-9-12/h5-8H,2-4,9H2,1H3
• InChI Key： OLWIGZQHGRITSZ-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(3-Chloropropyl)ethylbenzene

4-(3-Chloropropyl)ethylbenzene (CAS No. 1057673-65-0): A Comprehensive Overview

4-(3-Chloropropyl)ethylbenzene, identified by the CAS registry number 1057673-65-0, is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique structure and chemical properties, plays a pivotal role in modern chemistry and materials science. In this article, we delve into the intricacies of 4-(3-Chloropropyl)ethylbenzene, exploring its synthesis, applications, and the latest advancements in its utilization.

The molecular structure of 4-(3-Chloropropyl)ethylbenzene comprises a benzene ring substituted with an ethyl group at the para position and a 3-chloropropyl group at the meta position. This arrangement imparts the compound with distinct electronic and steric properties, making it highly suitable for a range of chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

One of the most notable applications of 4-(3-Chloropropyl)ethylbenzene lies in its use as an intermediate in organic synthesis. Its ability to undergo nucleophilic substitution reactions has made it a valuable building block for constructing complex molecules. For instance, researchers have employed this compound to synthesize novel surfactants with enhanced stability and biodegradability, addressing pressing environmental concerns in the chemical industry.

In addition to its synthetic applications, 4-(3-Chloropropyl)ethylbenzene has found utility in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with improved mechanical properties and thermal stability. These advancements have significant implications for industries such as electronics, automotive manufacturing, and aerospace engineering.

The synthesis of 4-(3-Chloropropyl)ethylbenzene typically involves Friedel-Crafts alkylation or nucleophilic aromatic substitution reactions. Recent innovations in catalytic methods have optimized these processes, enhancing yield and reducing production costs. For example, the use of solid acid catalysts has been shown to significantly improve reaction efficiency while minimizing environmental impact.

Beyond traditional applications, emerging research has explored the use of 4-(3-Chloropropyl)ethylbenzene in nanotechnology. By functionalizing carbon nanotubes with this compound, researchers have developed novel nanocomposites with enhanced electrical conductivity and mechanical strength. These materials hold promise for revolutionizing energy storage technologies and electronic devices.

In conclusion, 4-(3-Chloropropyl)ethylbenzene, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary scientific research. As advancements in synthesis techniques and material science unfold, this compound is poised to play an even more critical role in shaping the future of chemistry and related fields.